Cas no 21906-36-5 (1-(4-Iodophenyl)propan-2-one)

• Product Name: 1-(4-Iodophenyl)propan-2-one
• CAS No: 21906-36-5
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 1040272
• PubChem ID: 13772685
• Update Time: 2025-04-20

1-(4-Iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodophenyl)propan-2-one
• (4-Iod-benzyl)-methylketon
• 1 -(4-iodophenyl)-propan-2-one
• 1-(4-iodophenyl)-2-propanone
• 1-(4-Iodphenyl)-2-propanon
• 1-(p-Iodphenyl)-2-propanon
• 2-Propanone, 1-(4-iodophenyl)-
• 4-iodophenylacetone
• AGN-PC-00NXAX
• ANW-67835
• CTK0I9052
• FGGJARNQRGQCMC-UHFFFAOYSA-
• SureCN4055077
• 1-(p-Iodophenyl)-2-propanone
• p-iodophenylacetone
• DTXSID10548983
• E76170
• 21906-36-5
• FGGJARNQRGQCMC-UHFFFAOYSA-N
• InChI=1/C9H9IO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
• SCHEMBL4055077
• 1-(4-Iodo-phenyl)propan-2-one
• MFCD03410480
• AKOS010054830
• (4-IODOPHENYL)ACETONE
• DB-328586
• 1-(4-iodo-phenyl)-propan-2-one

• MDL： MFCD03410480
• Inchi： 1S/C9H9IO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
• InChI Key： FGGJARNQRGQCMC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 259.96937
• Monoisotopic Mass: 259.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.646±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 135-136 ºC (2 Torr)
• Flash Point: 116.2±20.4 ºC,
• Refractive Index: 1.6003 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.94 g/l) (25 º C),
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes